N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine

• Molecular Formula: C16H16BrFN6O2
• Molecular Weight: 423.24 g/mol
• IUPAC Name: 1-N-[[3-bromo-4-[(4-fluorophenyl)methoxy]-5-methoxyphenyl]methyl]tetrazole-1,5-diamine
• InChI: InChI=1S/C16H16BrFN6O2/c1-25-14-7-11(8-20-24-16(19)21-22-23-24)6-13(17)15(14)26-9-10-2-4-12(18)5-3-10/h2-7,20H,8-9H2,1H3,(H2,19,21,23)
• InChI Key: CMZRZKYPUVTBOW-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC(=C1)CNN2C(=NN=N2)N)Br)OCC3=CC=C(C=C3)F

Description

N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is a tetrazole-based kinase inhibitor that has been shown to exhibit promising anticancer activity.

Mechanism of Action

The mechanism of action of N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine involves the inhibition of kinase activity. This compound specifically targets the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting CK2 activity, N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine disrupts the signaling pathways that are essential for cancer cell survival and growth.
Biochemical and Physiological Effects:
N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine has been shown to exhibit minimal toxicity towards normal cells, indicating its potential as a selective anticancer agent. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are essential processes for cancer metastasis. Additionally, N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine has been shown to synergize with other chemotherapeutic agents, indicating its potential as a combination therapy for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine is its selectivity towards cancer cells, which minimizes the toxicity towards normal cells. This compound also exhibits potent anticancer activity and has the potential to be used as a monotherapy or in combination with other chemotherapeutic agents. However, one of the limitations of N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine is its limited solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine. One potential direction is the development of novel formulations to improve its solubility and bioavailability. Another direction is the evaluation of its efficacy in animal models and clinical trials. Additionally, the identification of biomarkers that can predict the response to N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine can help to personalize cancer treatment and improve patient outcomes.

Synthesis Methods

The synthesis of N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine can be achieved through a multi-step process. The first step involves the reaction of 3-bromo-4-hydroxybenzaldehyde with 4-fluorobenzyl bromide in the presence of a base to form 3-bromo-4-[(4-fluorobenzyl)oxy]benzaldehyde. The second step involves the reaction of 3-bromo-4-[(4-fluorobenzyl)oxy]benzaldehyde with 5-methoxy-1H-tetrazole-1-amine in the presence of a catalyst to form N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine.

Scientific Research Applications

N~1~-{3-bromo-4-[(4-fluorobenzyl)oxy]-5-methoxybenzyl}-1H-tetrazole-1,5-diamine has been extensively studied for its potential applications in the field of cancer research. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.